Cas no 504-88-1 (3-Nitropropanoic acid)
3-Nitropropanoic acid structure
Product Name:3-Nitropropanoic acid
CAS No:504-88-1
MF:C3H5NO4
MW:119.076101064682
MDL:MFCD00007406
CID:82393
PubChem ID:24278593
Update Time:2025-04-18
3-Nitropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitropropanoic acid
- 3-Nitropropionic acid
- 3-Nitropropionic Acid NEW
- 3-Nitropropionate
- Bovinocidin
- Hiptagenic acid
- Propanoic acid,3-nitro
- Propionic acid,3-nitro
- RN 1 dihydrochloride
- BNP
- NSC 64266
- beta-Nitropropionic acid
- [ "3-Nitropropanoic acid", " Hiptagenic acid" ]
- β-Nitropropionic acid
- Tox21_202460
- 504-88-1
- 3-NP acid
- Propanoic acid, 3-nitro-
- Tox21_303007
- NCGC00015744-07
- SPECTRUM1504206
- SY110140
- SR-01000076030-1
- KBioSS_002154
- beta-Nitropropanoic acid
- CAS-504-88-1
- LP00838
- CHEMBL451226
- HMS3262H17
- BDBM82201
- DTXSID1020982
- KBio2_004722
- Propionic acid, 3-nitro-
- NCGC00015744-02
- Lopac0_000838
- HMS3369D16
- F17743
- 3-NITROPROPIONIC ACID [HSDB]
- 504-88-1 (FREE ACID)
- NSC-64266
- b-nitropropionic acid
- 3-NPA
- SDCCGSBI-0050815.P003
- C05669
- NCGC00261523-01
- Lopac-N-5636
- BCP15066
- .beta.-Nitropropionic acid
- Nitropropionic aci, beta
- beta-Nitropropanoate
- KBio2_002154
- QY4L0FOX0D
- DivK1c_006788
- UNII-QY4L0FOX0D
- NCGC00256389-01
- NCGC00015744-06
- 3-Nitroporpionic Acid
- 3NP
- CS-W013591
- 3-nitro-1-propionate
- NCGC00094169-01
- Spectrum2_000876
- SMR000471863
- MLS001066410
- KBioGR_001598
- Propanoic acid, 3-nitro- (9CI)
- beta -nitropropionic acid
- N 5636
- NCGC00094169-04
- 3-Nitropropionic acid, >=97%
- CCG-40325
- 3-Nitropropionic acid - CAS 504-88-1
- SPBio_000951
- Nitropropionic acid, .beta.
- AKOS006221915
- Spectrum4_001119
- SDCCGMLS-0066769.P001
- EU-0100838
- Spectrum_001674
- BOVINOCIDIN (3-nitropropionic acid)
- FT-0632243
- NS00032068
- WLN: WN2VQ
- NCI-C03076
- 3-Nitropropanoic acid; 3-nitropropanoate
- MFCD00007406
- HMS2235N03
- NITROPROPIONIC ACID, BETA
- NSC64266
- s3652
- SR-01000076030
- Nitropropionic acid, 3-
- 2-(4-Nitrophenylamino)thiazole-4-carboxylicacid
- 3-nitro-propionic acid
- HY-W012875
- HMS3865D03
- Spectrum3_000993
- 4-02-00-00771 (Beilstein Handbook Reference)
- SR-01000076030-5
- BRN 1759889
- NCGC00015744-05
- SpecPlus_000692
- KBio3_001905
- NCGC00015744-01
- 3-Nitro-Propanoic acid
- NCGC00094169-03
- EINECS 208-003-0
- BSPBio_002685
- NCGC00015744-04
- NCGC00260009-01
- HSDB 4147
- KBio1_001732
- BDBM50480795
- 3-Nitropropionic acid, 97%
- Spectrum5_001895
- Tox21_500838
- NCGC00015744-11
- 3-NP
- Q223104
- CCRIS 454
- NCGC00094169-02
- SCHEMBL70072
- AKOS015833440
- CHEBI:16348
- 3-Nitropropionic acid, 8CI
- NCGC00015744-03
- KBio2_007290
- DTXCID10982
- MLSMR
- ?-NITROPROPIONIC ACID
- DB-008848
- 3-NITROPROPIONICACID
- BNP; Bovinocidin; Hiptagenic Acid; NSC 64266; ss-Nitropropionic Acid
-
- MDL： MFCD00007406
- Inchi： 1S/C3H5NO4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)
- InChI Key： WBLZUCOIBUDNBV-UHFFFAOYSA-N
- SMILES： OC(CC[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 119.02200
- Monoisotopic Mass: 119.02185764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.5
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 68-70 °C (lit.)
- Boiling Point: 222.3°C (rough estimate)
- Refractive Index: 1.4940 (estimate)
- Solubility: Soluble (256 g/l) (25 º C),
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases, reducing agents.
- PSA: 83.12000
- LogP: 0.26100
3-Nitropropanoic acid Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301,H315,H319,H335
- Warning Statement： P261,P301+P310,P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 25-36/37/38
- Safety Instruction： 26-45
- RTECS：UF6220000
-
Hazardous Material Identification：
- HazardClass：6.1(b)
- PackingGroup：III
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Packing Group：III
- Hazard Level：6.1(b)
- Risk Phrases：R25; R36/37/38
- Packing Group：III
- Safety Term：6.1(b)
3-Nitropropanoic acid Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
3-Nitropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-YQ507-200mg |
3-Nitropropanoic acid |
504-88-1 | 97% | 200mg |
￥249.0 | 2022-09-28 | |
| MedChemExpress | HY-W012875-10mM*1mLinDMSO |
3-Nitropropanoic acid |
504-88-1 | 99.93% | 10mM*1mLinDMSO |
￥605 | 2023-07-26 | |
| MedChemExpress | HY-W012875-100mg |
3-Nitropropanoic acid |
504-88-1 | 99.78% | 100mg |
￥550 | 2025-04-16 | |
| MedChemExpress | HY-W012875-500mg |
3-Nitropropanoic acid |
504-88-1 | 99.78% | 500mg |
￥1100 | 2025-04-16 | |
| Fluorochem | 035948-1g |
3-Nitropropionic acid |
504-88-1 | 98+% | 1g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 035948-5g |
3-Nitropropionic acid |
504-88-1 | 98+% | 5g |
￡97.00 | 2022-03-01 | |
| Fluorochem | 035948-25g |
3-Nitropropionic acid |
504-88-1 | 98+% | 25g |
￡472.00 | 2022-03-01 | |
| S e l l e c k ZHONG GUO | S3652-25mg |
3-Nitropropionic acid |
504-88-1 | 99.97% | 25mg |
¥1204.82 | 2023-09-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R095449-20mg |
3-Nitropropanoic acid |
504-88-1 | ≥98%(GC)（） | 20mg |
￥647 | 2024-05-23 | |
| ChemScence | CS-W013591-100mg |
3-Nitropropanoic acid |
504-88-1 | 99.93% | 100mg |
$50.0 | 2022-04-27 |
3-Nitropropanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:504-88-1)3-Nitropropanoic acid
Order Number:A1203532
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:50
Price ($):220.0/328.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:504-88-1)3-NITROPROPIONIC ACID
Order Number:sfd9970
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:504-88-1)3-Nitropropionic acid
Order Number:LE10503
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com
3-Nitropropanoic acid Related Literature
-
Tobias Becker,Jacques Pasteels,Christiane Weigel,Hans-Martin Dahse,Kerstin Voigt,Wilhelm Boland Nat. Prod. Rep. 2017 34 343
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2. The fungal biosynthesis of 3-nitropropionic acid: is the decarboxylation of L-nitrosuccinate an enzymatic reaction?Robert L. Baxter,Shona L. Smith,Jennifer R. Martin,A. Bryan Hanley J. Chem. Soc. Perkin Trans. 1 1994 2297
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3. Fungal biosynthesis of 3-nitropropanoic acidRobert L. Baxter,A. Bryan Hanley,Henry W.-S. Chan,Suzanne L. Greenwood,Elaine M. Abbot,Ian J. McFarlane,Keith Milne J. Chem. Soc. Perkin Trans. 1 1992 2495
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4. Conservation of the carbon–nitrogen bond of aspartic acid in the biosynthesis of 3-nitropropanoic acidRobert L. Baxter,Elaine M. Abbot,Suzanne L. Greenwood,Ian J. McFarlane J. Chem. Soc. Chem. Commun. 1985 564
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5. Identification of L-nitrosuccinate as an intermediate in the fungal biosynthesis of 3-nitropropanoic acidRobert L. Baxter,A. Bryan Hanley,Henry W.-S. Chan J. Chem. Soc. Chem. Commun. 1988 757
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